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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B1672352 Get Quote

Introduction
GSK137647A is a potent and selective agonist for the free fatty acid receptor 4 (FFA4), also

known as GPR120.[1][2][3][4][5] This G protein-coupled receptor is involved in various

physiological processes, including the regulation of glucose homeostasis, anti-inflammatory

responses, and insulin secretion. Accurate and consistent preparation of GSK137647A stock

solutions is critical for obtaining reliable and reproducible results in preclinical research and

drug development. This document provides detailed protocols for the preparation, storage, and

handling of GSK137647A stock solutions for in vitro and in vivo applications.

Chemical Properties
A summary of the key chemical properties of GSK137647A is presented in the table below.

Property Value Reference

Molecular Weight 305.39 g/mol

Formula C₁₆H₁₉NO₃S

CAS Number 349085-82-1

Appearance Crystalline solid

Purity ≥99%
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Solubility Data
GSK137647A is insoluble in water but soluble in organic solvents such as Dimethyl Sulfoxide

(DMSO) and ethanol. It is crucial to use fresh, anhydrous DMSO as the compound's solubility

can be reduced by moisture.

Solvent Solubility
Molar
Concentration
(approx.)

Notes Reference

DMSO ≥121.6 mg/mL ~398 mM

Use fresh,

moisture-free

DMSO.

DMSO 61 mg/mL ~199.74 mM

Moisture-

absorbing DMSO

reduces

solubility.

DMSO ≥ 100 mg/mL ~327.45 mM

Use newly

opened DMSO

for best results.

Ethanol ≥9.49 mg/mL ~31 mM

Ultrasonic

assistance may

be required.

Ethanol 10 mg/mL ~32.7 mM -

Ethanol
Soluble to 50

mM
- -

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GSK137647A in DMSO, a

common starting concentration for in vitro assays.

Materials:
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GSK137647A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of GSK137647A powder to equilibrate to room temperature for at

least one hour before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the

desired amount of GSK137647A powder. For 1 mL of a 10 mM solution, you will need 3.054

mg (Molecular Weight = 305.39 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the GSK137647A powder. For a 10 mM solution, add 1 mL of DMSO for every

3.054 mg of powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing GSK137647A stock solution.

Storage and Stability
Proper storage is essential to maintain the activity of GSK137647A.
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Solid Powder: Store the solid compound at -20°C for up to 3 years. Short-term storage at

4°C for a few weeks is also acceptable. The product is stable for several weeks at ambient

temperature during shipping.

Stock Solutions:

In DMSO, stock solutions can be stored at -80°C for up to 2 years or at -20°C for up to 1

year.

Some sources suggest shorter stability, with storage at -80°C for 6 months and at -20°C

for 1 month.

It is recommended to prepare fresh solutions for optimal results and avoid long-term

storage of solutions.

Mechanism of Action: FFA4/GPR120 Signaling
GSK137647A is a selective agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120). Upon

binding, it activates the Gαq/11 subunit of the G protein complex. This leads to the activation of

phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of

intracellular calcium (Ca²⁺) from the endoplasmic reticulum, leading to various downstream

cellular responses, including the secretion of glucagon-like peptide-1 (GLP-1) and insulin.

GSK137647A Signaling Pathway
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binds
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activates Phospholipase C

(PLC)
activates

PIP2
hydrolyzes

IP3 ↑ Intracellular Ca²⁺
stimulates release Cellular Responses

(e.g., GLP-1 Secretion)
triggers

Click to download full resolution via product page

Caption: Simplified FFA4/GPR120 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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